![molecular formula C17H20N6O4 B2467992 8-{(2E)-2-[1-(4-Hydroxyphenyl)ethylidene]hydrazino}-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione CAS No. 333769-37-2](/img/no-structure.png)
8-{(2E)-2-[1-(4-Hydroxyphenyl)ethylidene]hydrazino}-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
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Overview
Description
8-{(2E)-2-[1-(4-Hydroxyphenyl)ethylidene]hydrazino}-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H20N6O4 and its molecular weight is 372.385. The purity is usually 95%.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 8-amino-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione with 4-hydroxybenzaldehyde followed by hydrazinolysis of the resulting Schiff base.", "Starting Materials": [ "8-amino-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione", "4-hydroxybenzaldehyde", "hydrazine hydrate", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 8-amino-7-(2-methoxyethyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione (1.0 g, 4.2 mmol) and 4-hydroxybenzaldehyde (0.8 g, 6.3 mmol) in ethanol (20 mL) and add acetic acid (0.5 mL) and sodium acetate (1.0 g, 12.3 mmol).", "Step 2: Reflux the reaction mixture for 6 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 4: Dissolve the precipitate in ethanol (20 mL) and add hydrazine hydrate (0.5 mL, 10 mmol) and acetic acid (0.5 mL).", "Step 5: Reflux the reaction mixture for 4 hours.", "Step 6: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 7: Wash the precipitate with ethanol and dry under vacuum to obtain the desired product." ] } | |
CAS RN |
333769-37-2 |
Molecular Formula |
C17H20N6O4 |
Molecular Weight |
372.385 |
IUPAC Name |
8-[(2E)-2-[1-(4-hydroxyphenyl)ethylidene]hydrazinyl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione |
InChI |
InChI=1S/C17H20N6O4/c1-10(11-4-6-12(24)7-5-11)20-21-16-18-14-13(23(16)8-9-27-3)15(25)19-17(26)22(14)2/h4-7,24H,8-9H2,1-3H3,(H,18,21)(H,19,25,26)/b20-10+ |
InChI Key |
IJBIQUYJTJPJPZ-KEBDBYFISA-N |
SMILES |
CC(=NNC1=NC2=C(N1CCOC)C(=O)NC(=O)N2C)C3=CC=C(C=C3)O |
solubility |
not available |
Origin of Product |
United States |
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